![molecular formula C17H18N4O5 B4735530 N-(2-methoxy-5-methylphenyl)-2-[(2-nitrophenyl)acetyl]hydrazinecarboxamide](/img/structure/B4735530.png)
N-(2-methoxy-5-methylphenyl)-2-[(2-nitrophenyl)acetyl]hydrazinecarboxamide
Overview
Description
N-(2-methoxy-5-methylphenyl)-2-[(2-nitrophenyl)acetyl]hydrazinecarboxamide, also known as MNAC, is a synthetic compound that has been studied for its potential applications in scientific research. MNAC is a hydrazine derivative that has been synthesized through a multi-step process involving the reaction of 2-methoxy-5-methylphenylhydrazine with 2-nitrobenzoyl chloride.
Mechanism of Action
N-(2-methoxy-5-methylphenyl)-2-[(2-nitrophenyl)acetyl]hydrazinecarboxamide has been shown to inhibit the activity of GSK-3β through binding to the ATP-binding site of the enzyme. This binding prevents the enzyme from phosphorylating its target proteins, which ultimately leads to downstream effects on cellular processes.
Biochemical and Physiological Effects:
The inhibition of GSK-3β by this compound has been shown to have a range of biochemical and physiological effects. For example, this compound has been shown to promote neurite outgrowth in neuronal cells, which may have implications for the treatment of neurodegenerative diseases. Additionally, this compound has been shown to reduce inflammation in animal models of inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
N-(2-methoxy-5-methylphenyl)-2-[(2-nitrophenyl)acetyl]hydrazinecarboxamide has several advantages for use in lab experiments. For example, it is a relatively stable compound that can be easily synthesized. Additionally, this compound has been shown to have a high degree of selectivity for GSK-3β, which reduces the potential for off-target effects. However, one limitation of this compound is that it has limited solubility in aqueous solutions, which can make it challenging to work with in some experimental contexts.
Future Directions
There are several potential future directions for research on N-(2-methoxy-5-methylphenyl)-2-[(2-nitrophenyl)acetyl]hydrazinecarboxamide. For example, further studies could investigate the potential therapeutic benefits of this compound in animal models of disease. Additionally, studies could investigate the potential for this compound to be used in combination with other drugs to enhance therapeutic efficacy. Finally, further studies could investigate the potential for this compound to be used as a tool for studying the role of GSK-3β in cellular processes.
Scientific Research Applications
N-(2-methoxy-5-methylphenyl)-2-[(2-nitrophenyl)acetyl]hydrazinecarboxamide has been studied for its potential applications in scientific research. Specifically, it has been investigated for its ability to inhibit the activity of the enzyme, glycogen synthase kinase-3 beta (GSK-3β). GSK-3β is involved in a range of cellular processes, including cell differentiation, proliferation, and apoptosis. Inhibition of GSK-3β has been linked to potential therapeutic benefits in the treatment of several diseases, including Alzheimer's disease, bipolar disorder, and diabetes.
properties
IUPAC Name |
1-(2-methoxy-5-methylphenyl)-3-[[2-(2-nitrophenyl)acetyl]amino]urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O5/c1-11-7-8-15(26-2)13(9-11)18-17(23)20-19-16(22)10-12-5-3-4-6-14(12)21(24)25/h3-9H,10H2,1-2H3,(H,19,22)(H2,18,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBBZVSRKWUVKSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)NNC(=O)CC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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